Cas no 52351-96-9 (6-methoxybenzo[pqr]tetraphene)

• Product Name: 6-methoxybenzo[pqr]tetraphene
• CAS No: 52351-96-9
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 1577156
• PubChem ID: 40327
• Update Time: 2025-04-21

6-methoxybenzo[pqr]tetraphene Chemical and Physical Properties

Names and Identifiers

• 6-methoxybenzo[pqr]tetraphene
• benzo[a]pyrene, 6-methoxy-
• benzo[pqr]tetraphen-6-yl methyl ether
• 6-methoxybenzo[a]pyrene
• 6-Methoxy-benzo[def]chrysene
• CHEMBL353009
• BRN 2468269
• DTXSID10200377
• SCHEMBL16335901
• 52351-96-9
• BENZO(a)PYRENE, 6-METHOXY-
• 6-Methoxybenzo(a)pyrene

• Inchi： 1S/C21H14O/c1-22-21-17-8-3-2-7-15(17)16-11-9-13-5-4-6-14-10-12-18(21)20(16)19(13)14/h2-12H,1H3
• InChI Key： OSXVWSFKNYMAPX-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34

Computed Properties

• Exact Mass: 282.10452
• Monoisotopic Mass: 282.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes